5-(4-Methylphenyl)-5-oxovaleric Acid
5-(4-Methylphenyl)-5-oxovaleric Acid
Brand Name:
Vulcanchem
CAS No.:
833-85-2
VCID:
VC0156028
InChI:
InChI=1S/C12H14O3/c1-9-5-7-10(8-6-9)11(13)3-2-4-12(14)15/h5-8H,2-4H2,1H3,(H,14,15)
SMILES:
CC1=CC=C(C=C1)C(=O)CCCC(=O)O
Molecular Formula:
C12H14O3
Molecular Weight:
206.24 g/mol
5-(4-Methylphenyl)-5-oxovaleric Acid
CAS No.: 833-85-2
Reference Standards
VCID: VC0156028
Molecular Formula: C12H14O3
Molecular Weight: 206.24 g/mol
| CAS No. | 833-85-2 |
|---|---|
| Product Name | 5-(4-Methylphenyl)-5-oxovaleric Acid |
| Molecular Formula | C12H14O3 |
| Molecular Weight | 206.24 g/mol |
| IUPAC Name | 5-(4-methylphenyl)-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C12H14O3/c1-9-5-7-10(8-6-9)11(13)3-2-4-12(14)15/h5-8H,2-4H2,1H3,(H,14,15) |
| Standard InChIKey | MCWLCBLXRSXGTF-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C(=O)CCCC(=O)O |
| Canonical SMILES | CC1=CC=C(C=C1)C(=O)CCCC(=O)O |
| Synonyms | 4-Methyl-δ-oxo-benzenepentanoic Acid; 4-p-Toluoyl-butyric Acid; 4-(p-Toluoyl)butyric Acid |
| PubChem Compound | 70032 |
| Last Modified | Nov 11 2021 |
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